Cas no 727363-57-7 (4-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-propan-2-ylbenzenesulfonamide)

• Product Name: 4-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-propan-2-ylbenzenesulfonamide
• CAS No: 727363-57-7
• MF: C₁₈H₁₈ClN₃O₃S
• MW: 391.871821880341
• CID: 6569280
• Update Time: 2025-06-09

4-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-propan-2-ylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-propan-2-ylbenzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-(1-methylethyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-

• Inchi： 1S/C18H18ClN3O3S/c1-13(2)22(26(23,24)16-10-8-15(19)9-11-16)12-17-20-18(21-25-17)14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3
• InChI Key： RBAHDYLDDQQSCJ-UHFFFAOYSA-N
• SMILES： C1(S(N(C(C)C)CC2ON=C(C3=CC=CC=C3)N=2)(=O)=O)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 543.7±60.0 °C(Predicted)
• pka: -2.29±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-propan-2-ylbenzenesulfonamide

Introduction to 4-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-propan-2-ylbenzenesulfonamide (CAS No. 727363-57-7)

4-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-propan-2-ylbenzenesulfonamide, identified by its CAS number 727363-57-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a benzene ring substituted with a propyl group, and a sulfonamide moiety linked to a 3-phenyl-1,2,4-oxadiazole ring. These structural features contribute to its unique chemical properties and biological interactions.

The< strong>4-chloro group in the molecule is particularly noteworthy as it can influence the electronic properties of the aromatic system and potentially enhance the binding affinity to biological targets. The presence of the< strong>N-propan-2-yl group adds another layer of complexity, affecting both the solubility and metabolic stability of the compound. The sulfonamide group is a well-established pharmacophore in drug design, known for its ability to form hydrogen bonds with biological molecules, thereby facilitating receptor binding. The incorporation of the< strong>3-phenyl-1,2,4-oxadiazole ring introduces additional pharmacological potential, as this heterocyclic system has been shown to exhibit various biological activities in preclinical studies.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamides in the development of new therapeutic agents. The< strong>benzenesulfonamide scaffold is particularly interesting due to its versatility in modulating biological pathways. Studies have demonstrated that sulfonamides can interact with enzymes and receptors in ways that lead to therapeutic effects. For instance, modifications at the sulfonamide nitrogen can alter its reactivity and binding properties, making it possible to fine-tune the activity of the compound against specific targets.

The< strong>3-phenyl-1,2,4-oxadiazole moiety is another critical component of this compound that has been extensively studied for its pharmacological properties. This heterocycle has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The phenyl ring attached to the oxadiazole ring can further modulate these properties by influencing electronic distribution and steric interactions. The combination of these structural elements makes 4-chloro-N-[ (3-phenyl-1,2,4-oxadiazol -5 -yl) methyl]-N-propan -2 -ylbenzenesulfonamide a promising candidate for further investigation in drug discovery.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The synthesis typically begins with the functionalization of the benzene ring followed by the introduction of the sulfonamide group. The< strong>3 -phenyl -1 ,2 ,4 -oxadiazole ring is often introduced through cyclization reactions involving appropriate precursors. The final step involves linking these fragments together through nucleophilic substitution or other coupling reactions.

The pharmacological evaluation of 4-chloro-N-[ (3 -phenyl -1 ,2 ,4 -oxadiazol -5 -yl) methyl]-N-propan -2 -ylbenzenesulfonamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, preliminary experiments have indicated that it may interact with inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The compound's< strong>sulfonamide moiety is particularly relevant in this context, as sulfonamides are known to interact with various biological targets through hydrogen bonding and other non-covalent interactions. This property makes them valuable tools in medicinal chemistry for designing molecules that can selectively bind to disease-causing proteins or enzymes. The< strong>4-chloro substituent may further enhance this binding by participating in halogen bonding or other electrostatic interactions with biological targets.

The< strong>N-propan -2 -yl group in the molecule contributes to its pharmacokinetic profile by influencing solubility and metabolic stability. This can be particularly important for drug candidates that need to be administered orally or parenterally. By optimizing this group's size and electronic properties, it may be possible to improve the bioavailability and reduce metabolism rates.

The< strong>3 -phenyl -1 ,2 ,4 -oxadiazole ring has been studied extensively for its ability to modulate various biological pathways. This heterocycle has been found to exhibit antimicrobial activity by interfering with bacterial cell wall synthesis or DNA replication processes. Additionally, it has shown promise in anti-inflammatory applications by inhibiting key enzymes involved in inflammatory responses.

In conclusion, 4-chloro-N-[ (3 -phenyl -1 ,2 ,4 -oxadiazol e)-5-y l)methyl]-N-propan -2-y lbenzenesul fonamide (CAS No.< strong>727363 -57-7) is a structurally complex and pharmacologically interesting compound with potential applications in various therapeutic areas. Its unique combination of functional groups makes it a valuable tool for further research in medicinal chemistry and drug discovery.